Cas no 1361483-11-5 (5-Chloro-6-(3,4,5-trichlorophenyl)nicotinic acid)

• Product Name: 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinic acid
• CAS No: 1361483-11-5
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4968229
• Update Time: 2025-05-21

5-Chloro-6-(3,4,5-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-7-1-5(2-8(14)10(7)16)11-9(15)3-6(4-17-11)12(18)19/h1-4H,(H,18,19)
• InChI Key： SCPNFOIACWKNSL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CN=C1C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 4.6
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinic acid

Comprehensive Overview of 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinic acid (CAS No. 1361483-11-5)

5-Chloro-6-(3,4,5-trichlorophenyl)nicotinic acid (CAS No. 1361483-11-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the nicotinic acid derivative family, which is widely studied for its potential applications in drug development and crop protection. The presence of multiple chlorine atoms in its structure enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for chlorinated nicotinic acid derivatives has surged, driven by their role in developing novel herbicides and pharmaceutical intermediates. Researchers are particularly interested in how 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinic acid can be utilized to create more efficient and environmentally friendly agrochemicals. This aligns with the growing global focus on sustainable agriculture and the need for green chemistry solutions.

The compound's molecular structure, featuring a trichlorophenyl group attached to a nicotinic acid backbone, offers unique electronic and steric properties. These characteristics are critical for its interactions with biological targets, such as enzymes or receptors. For instance, its potential as a enzyme inhibitor has been explored in studies related to metabolic disorders and infectious diseases, making it a subject of interest in drug discovery pipelines.

From a synthetic perspective, CAS No. 1361483-11-5 is often synthesized through multi-step reactions involving halogenation and coupling techniques. Its purity and stability are paramount for industrial applications, prompting advancements in analytical methods like HPLC and NMR for quality control. This is particularly relevant given the increasing regulatory scrutiny on chemical impurities in pharmaceuticals and agrochemicals.

Another area of interest is the compound's potential role in material science. Its aromatic and halogen-rich structure could contribute to the development of advanced polymers or coatings with enhanced durability and resistance. This ties into broader trends such as the search for high-performance materials in electronics and construction.

Environmental considerations are also pivotal when discussing 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinic acid. Researchers are investigating its biodegradability and ecological impact, especially in the context of persistent organic pollutants (POPs). This reflects the industry's shift toward eco-friendly chemicals and compliance with international regulations like REACH and EPA guidelines.

In summary, 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinic acid (CAS No. 1361483-11-5) is a versatile compound with promising applications across multiple sectors. Its study not only advances scientific knowledge but also addresses contemporary challenges in healthcare, agriculture, and sustainability. As research progresses, this compound may unlock new opportunities for innovation in chemistry and beyond.